![molecular formula C6H4IN3 B1391906 5-Iodopyrazolo[1,5-A]pyrimidine CAS No. 705262-65-3](/img/structure/B1391906.png)
5-Iodopyrazolo[1,5-A]pyrimidine
Overview
Description
5-Iodopyrazolo[1,5-A]pyrimidine is a derivative of Pyrazolopyrimidine, which is a series of isomeric heterocyclic chemical compounds with the molecular formula C6H5N3 . It forms the central core of a variety of more complex chemical compounds including some pharmaceuticals and pesticides .
Synthesis Analysis
The synthesis of this compound has been explored in various studies. For instance, a family of pyrazolo[1,5-a]pyrimidines (PPs) has been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology . Other studies have reported the synthesis of new pyrazolo[1,5-a]pyrimidine derivatives using 5-aminouracil and ketene dithioacetal .Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code: 1S/C6H4IN3/c7-5-2-4-10-6(9-5)1-3-8-10/h1-4H . The molecular weight of this compound is 245.02 .Scientific Research Applications
Synthesis of Novel Compounds
5-Iodopyrazolo[1,5-A]pyrimidine is a key intermediate in the synthesis of various novel compounds. For example, it's used in the preparation of novel Pyrazolo[1,5-c]-1,2,4-triazolo[4,3-a]pyrimidines, where reactions with electrophilic reagents produce derivatives with potential applications in various fields (Atta, 2011). Additionally, this compound facilitates the synthesis of ω-Functionalized 3-alkynylpyrazolo[1,5-a]pyrimidines, which have significance in developing new chemical entities (Yin & Liebscher, 2004).
Development of Corrosion Inhibitors
Research has explored the use of derivatives of this compound in the development of corrosion inhibitors. These compounds have been found effective in controlling corrosion in ferrous alloys in cooling water systems, highlighting their potential in industrial applications (Mahgoub, Abd‐El‐Nabey, & El-Samadisy, 2010).
Production of Functional Fluorophores
This chemical also plays a role in the preparation of functional fluorophores. For instance, it's used in the synthesis of 3-formylpyrazolo[1,5-a]pyrimidines, which are strategic intermediates in creating novel fluorophores with potential applications in bioimaging and diagnostics (Castillo, Tigreros, & Portilla, 2018).
Antischistosomal Activity
In the field of medicinal chemistry, certain derivatives of this compound have been synthesized and tested for antischistosomal activity. This research contributes to the development of potential treatments for parasitic diseases (Senga, Novinson, Wilson, & Robins, 1975).
Drug Discovery Applications
Moreover, this compound derivatives have been explored for their potential in drug discovery. They are integral in synthesizing various heterocyclic compounds that have shown promising biological activities, such as anticancer, antimicrobial, and antifungal properties (Pinheiro et al., 2020).
Safety and Hazards
Future Directions
The future directions for 5-Iodopyrazolo[1,5-A]pyrimidine research could involve further exploration of its anticancer potential and enzymatic inhibitory activity . Additionally, the development of new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core could be a promising area of research .
Mechanism of Action
Target of Action
Pyrazolo[1,5-a]pyrimidines, the core structure of this compound, have been identified as strategic compounds for optical applications . They have also been noted for their significant impact in medicinal chemistry .
Mode of Action
It’s known that the photophysical properties of pyrazolo[1,5-a]pyrimidines can be tuned by modifying the electron-donating groups (edgs) at position 7 on the fused ring . This suggests that the iodine atom at the 5-position in 5-Iodopyrazolo[1,5-A]pyrimidine could potentially influence its interaction with its targets.
Biochemical Pathways
Pyrazolo[1,5-a]pyrimidines have been used in the study of dynamics of intracellular processes, chemosensors, and the progress of organic materials . This suggests that this compound may also interact with similar biochemical pathways.
Result of Action
The family of pyrazolo[1,5-a]pyrimidines has been identified as strategic compounds for optical applications due to their tunable photophysical properties . This suggests that this compound may have similar effects.
Action Environment
The photophysical properties of pyrazolo[1,5-a]pyrimidines can be tuned by modifying the electron-donating groups (edgs) at position 7 on the fused ring . This suggests that the environment could potentially influence the action of this compound.
Properties
IUPAC Name |
5-iodopyrazolo[1,5-a]pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4IN3/c7-5-2-4-10-6(9-5)1-3-8-10/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRQCSPWGEZNMBW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=CC=N2)N=C1I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4IN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30678372 | |
Record name | 5-Iodopyrazolo[1,5-a]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30678372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
705262-65-3 | |
Record name | 5-Iodopyrazolo[1,5-a]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30678372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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